3-methyl-N-{1-[2-methyl-6-(trifluoromethyl)-4-pyrimidinyl]-4-piperidyl}-2-thiophenecarboxamide

• IUPAC Name: 3-methyl-N-[1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C17H19F3N4OS/c1-10-5-8-26-15(10)16(25)23-12-3-6-24(7-4-12)14-9-13(17(18,19)20)21-11(2)22-14/h5,8-9,12H,3-4,6-7H2,1-2H3,(H,23,25)
• InChI Key: CHIPMCCQZAIHQJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)C(=O)NC2CCN(CC2)C3=NC(=NC(=C3)C(F)(F)F)C
• Molecular Formula: C17H19F3N4OS
• Molecular Weight: 384.4 g/mol

Description

3-methyl-N-{1-[2-methyl-6-(trifluoromethyl)-4-pyrimidinyl]-4-piperidyl}-2-thiophenecarboxamide is a useful research compound. Its molecular formula is C17H19F3N4OS and its molecular weight is 384.42. The purity is usually 95%.
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Scientific Research Applications

Novel Compounds Synthesis and Therapeutic Applications

• Anti-Inflammatory and Analgesic Agents : Research has shown the synthesis of novel compounds derived from visnaginone and khellinone, demonstrating significant anti-inflammatory and analgesic activities. These compounds, including various heterocyclic compounds, have been identified as potent cyclooxygenase inhibitors, showcasing the potential for therapeutic applications in treating inflammation and pain (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Chemical Properties and Technological Applications

• Antimicrobial Activity : Studies have developed thieno[2,3-d]pyrimidin-4-one derivatives with annelated bridgehead nitrogen heterocycles, exhibiting promising in vitro antibacterial and antifungal activities. This suggests the potential for these compounds to be developed into new therapeutic antimicrobial agents, highlighting their importance in addressing resistant microbial strains (Gaber & Moussa, 2011).

Synthesis Techniques and Material Science

• Synthesis of Polyamides : Research into the synthesis of polyamides containing uracil and adenine shows the chemical versatility and potential applications of these compounds in material science. The molecular weights of these polyamides suggest their suitability for various industrial applications, including in the creation of new types of polymers with specific desired properties (Hattori & Kinoshita, 1979).

Advanced Material Development

• Gas Separation Applications : The development of wholly aromatic hyperbranched polyimides for gas separation applications highlights the compound's relevance in creating materials with specific functionalities. These hyperbranched polyimides, synthesized through condensation polymerization, demonstrate the potential for efficiency improvements in gas separation technologies, which is crucial for various industrial processes (Fang, Kita, & Okamoto, 2000).